Cas no 203633-15-2 (N-Hexadecanol-D31)
N-Hexadecanol-D31 structure
Product Name:N-Hexadecanol-D31
CAS No:203633-15-2
MF:C16H34O
MW:273.631577968597
CID:241247
PubChem ID:90470960
Update Time:2025-04-19
N-Hexadecanol-D31 Chemical and Physical Properties
Names and Identifiers
-
- 1-Hexadecan-2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11,12,12,13,13,14,14,15,15,16,16,16-d31-ol(9CI)
- N-HEXADECANOL (2,2,3,3...16,16,16-D31)
- N-HEXADECYL-2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11,12,12,13,13,14,14,15,1516,16,16-D31 ALCOHOL
- N-HEXADECYL-D31 ALCOHOL
- 1-HEXADECANOL-2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11,12,12,13,13,14,14,15,1516,16,16-D31
- 1-Hexadecanol-d31
- 2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11,12,12,13,13,14,14,15,15,16,16,16-hentriacontadeuteriohexadecan-1-ol
- 203633-15-2
- CS-0370409
- D98418
- N-Hexadecanol(2,2,3,3...16,16,16-d31)
- N-Hexadecanol-D31
- HY-B1465S
-
- Inchi: 1S/C16H34O/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17/h17H,2-16H2,1H3/i1D3,2D2,3D2,4D2,5D2,6D2,7D2,8D2,9D2,10D2,11D2,12D2,13D2,14D2,15D2
- InChI Key: BXWNKGSJHAJOGX-SAQPIRCFSA-N
- SMILES: OCC([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])[2H]
Computed Properties
- Exact Mass: 273.456
- Monoisotopic Mass: 273.456
- Isotope Atom Count: 31
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 17
- Rotatable Bond Count: 14
- Complexity: 123
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 7.3
- Topological Polar Surface Area: 20.2A^2
Experimental Properties
- Color/Form: No data available
- Density: 0.8±0.1 g/cm3
- Melting Point: Not available
- Boiling Point: 310.9±5.0 °C at 760 mmHg
- Flash Point: 135.0±0.0 °C
- PSA: 20.23000
- LogP: 5.46000
- Vapor Pressure: 0.0±1.5 mmHg at 25°C
N-Hexadecanol-D31 Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
-
Warning Statement:
P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care - Safety Instruction: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
N-Hexadecanol-D31 Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | H293918-2mg |
N-Hexadecanol-D31 |
203633-15-2 | 2mg |
$ 58.00 | 2023-09-07 | ||
| TRC | H293918-4mg |
N-Hexadecanol-D31 |
203633-15-2 | 4mg |
$ 75.00 | 2023-09-07 | ||
| TRC | H293918-20mg |
N-Hexadecanol-D31 |
203633-15-2 | 20mg |
$ 92.00 | 2023-09-07 |
N-Hexadecanol-D31 Related Literature
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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